
Initial Impressions and Potential for
Breakthroughs in Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DA-E 5090

Cat. No.: B1669765 Get Quote

The release of the NVIDIA GeForce RTX 5090, powered by the "Blackwell" architecture, marks

a significant leap forward in computational power, with profound implications for academic

research, particularly in the fields of drug discovery, molecular dynamics, and genomics.[1]

Announced at CES 2025 and launched on January 30, 2025, this flagship GPU is engineered

to handle the most demanding computational tasks.[2][3][4] For researchers and scientists, the

RTX 5090 offers the potential to accelerate complex simulations, train larger and more

sophisticated AI models, and analyze vast datasets with unprecedented speed. This guide

provides an in-depth technical overview of the RTX 5090, its performance in relevant academic

workloads, and initial impressions of its utility for scientific and drug development professionals.

Core Specifications
The RTX 5090 introduces substantial upgrades over its predecessor, the RTX 4090. Key

improvements include a significant increase in CUDA and Tensor cores, the adoption of next-

generation GDDR7 memory, and a wider memory bus, all contributing to a considerable boost

in raw computational and AI performance.[1][3][5][6]
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Specification NVIDIA GeForce RTX 5090 NVIDIA GeForce RTX 4090

GPU Architecture Blackwell (GB202)[1][2][5][7] Ada Lovelace

Process Size 5 nm[2] 5 nm

Transistors 92.2 Billion[2] 76.3 Billion

CUDA Cores 21,760[2][3][4][5] 16,384

Tensor Cores 680 (5th Gen)[2][3][7] 512 (4th Gen)

RT Cores 170 (4th Gen)[2][3][7] 128 (3rd Gen)

Boost Clock 2407 MHz[2] 2520 MHz

Memory Size 32 GB GDDR7[2][4][8][9] 24 GB GDDR6X

Memory Interface 512-bit[2][3][5] 384-bit

Memory Bandwidth 1792 GB/s[1][3][4][5] 1008 GB/s

TDP 575 W[1][2][3][7] 450 W

Launch Price (MSRP) $1,999[2][3][9][10] $1,599

Performance in Key Research Areas
Preliminary benchmarks indicate that the RTX 5090 offers a substantial performance uplift in a

variety of compute-intensive applications relevant to academic and scientific research.

Molecular Dynamics (MD) Simulations
The RTX 5090 demonstrates a significant performance improvement in molecular dynamics

simulations, a critical tool in drug discovery and materials science.[11] Benchmarks using

NAMD (Nanoscale Molecular Dynamics) show a more substantial leap in performance from the

RTX 4090 to the RTX 5090 than was observed between the RTX 3090 and RTX 4090.[11] This

is attributed to the Blackwell architecture and the high bandwidth of the GDDR7 memory.[11]

For AMBER 24 simulations, the RTX 5090 is noted as offering the best performance for its cost

in single-GPU workstations.[12] However, its large physical size may limit its scalability in multi-

GPU setups.[12]
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Benchmark System Performance (ns/day)

NAMD (ATPase - 327,506

Atoms)
RTX 5090

Data not specified, but noted

as a "nice leap forward"[11]

NAMD (STMV - 1,066,628

Atoms)
RTX 5090

Data not specified, but noted

as a "nice uplift"[11]

GROMACS (~45,000 Atoms)
Ryzen Threadripper, RTX

5090, 256GB RAM
500 ns in < 12 hours[13]

The reported NAMD benchmarks were conducted using NAMD 3.0.1 with CUDA 12.8 on a

Linux system with the NVIDIA 570.86.10 driver.[11] The tests were performed on various

NVIDIA GeForce graphics cards to compare performance.[11] Two different simulation inputs

were used: ATPase with 327,506 atoms and STMV with 1,066,628 atoms.[11]
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A typical workflow for molecular dynamics simulations.
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AI-Driven Drug Discovery and Genomics
The Blackwell architecture is explicitly designed for the era of generative AI.[1] The RTX 5090's

5th generation Tensor Cores and massive 32 GB VRAM are particularly beneficial for AI-driven

drug discovery, which relies on training large neural networks and processing extensive

datasets.[3][5] NVIDIA's Clara for Drug Discovery platform, which includes frameworks like

BioNeMo for generative AI, is poised to leverage the capabilities of the RTX 5090 to accelerate

workflows from molecule generation to protein structure prediction.[14]

In genomics, GPU-accelerated tools like NVIDIA Parabricks can significantly reduce the time

required for secondary analysis of sequencing data.[15][16] While direct RTX 5090

benchmarks for Parabricks are not yet widely available, the card's specifications suggest it will

dramatically speed up processes like sequence alignment and variant calling.[15][17]

AI Benchmark
(UL Procyon)

Metric RTX 5090 RTX 4090 RTX 6000 Ada

AI Text

Generation (Phi)
Score 5,749 4,958 4,508

AI Text

Generation

(Mistral)

Score 6,267 5,094 4,255

AI Text

Generation

(Llama3)

Score 6,104 4,849 4,026

AI Text

Generation

(Llama2)

Score 6,591 5,013 3,957

AI Image Gen.

(Stable Diffusion

1.5 FP16)

Time (s) 12.204 Not specified Not specified

Table data sourced from StorageReview.com benchmark tests.[18]
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The UL Procyon AI Text Generation benchmark was tested using TensorRT.[18] The system

configuration for the RTX 5090 review included an Intel Core i9-14900K processor, 128GB of

RAM, and a 2TB NVMe SSD.[19] The benchmark measures performance across several

models, including Phi, Mistral, and Llama variations.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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